3-(3-fluorophenyl)-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(3-fluorophenyl)-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18FN5/c1-15-9-11-16(12-10-15)14-25-22-19-7-2-3-8-20(19)29-23(26-22)21(27-28-29)17-5-4-6-18(24)13-17/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: SFMZNOUYMCGWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC3=C(N=NN3C4=CC=CC=C42)C5=CC(=CC=C5)F
• Molecular Formula: C23H18FN5
• Molecular Weight: 383.4 g/mol
• CAS No.: 866847-13-4

Description

3-(3-fluorophenyl)-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound is known for its unique structure and properties, which make it a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

Anticancer Activity

A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives were synthesized to explore their structural requirements for anticancer activity. These derivatives, including similar structures to the specified compound, showed cytotoxicity against human neuroblastoma and colon carcinoma cell lines, highlighting their potential as anticancer agents (B. N. Reddy et al., 2015).

H1-antihistaminic Agents

Several studies focused on the synthesis of 1,2,4-triazoloquinazolin-5-one derivatives for their H1-antihistaminic activity. These compounds showed significant protection against histamine-induced bronchospasm in guinea pigs, indicating their potential as new classes of H1-antihistaminic agents. One compound, in particular, emerged as the most active, showing potency comparable to the reference standard chlorpheniramine maleate with less sedation, suggesting a promising direction for developing new antihistamines (V. Alagarsamy et al., 2008).

Antibacterial and Antimicrobial Activities

Substituted 5-phenyl-[1,2,4]triazolo[4,3-c]quinazolin-3-yl)amino)nicotinates synthesized from anthranilamide displayed excellent growth inhibition activity against various bacterial strains, including penicillin-G and streptomycin-resistant strains. This research underscores the compound's utility in developing new antibacterial agents (S. Mood et al., 2022).

Tubulin Polymerization Inhibitors and Vascular Disrupting Agents

Derivatives of 1-phenyl-[1,2,4]triazolo[4,3-a]quinazolin-5-ones were designed as CA-4 analogues and tested for their tubulin polymerization and growth inhibitory activities. Some derivatives were found to be potent inhibitors of tubulin assembly and showed anticancer activity across a panel of cancer cell lines, suggesting their use as vascular disrupting agents in cancer therapy (Mohsine Driowya et al., 2016).